Gut restricted-7
Overview
Description
Gut restricted-7 is a useful research compound. Its molecular formula is C25H40FNaO6S and its molecular weight is 510.6 g/mol. The purity is usually 95%.
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Scientific Research Applications
Impact of Diet on Gut Microbiota : Calorie restriction, whether on high-fat or low-fat diets, significantly changes the structure of gut microbiota, enriching phylotypes positively correlated with lifespan, such as Lactobacillus, and reducing those negatively correlated. This is linked to health benefits via reduction of antigen load from the gut (Zhang et al., 2013).
Effects of Time-Restricted Eating on Gut Microbiome : Time-restricted eating (TRE) interventions in humans do not show significant effects on the alpha and beta diversity of gut microbiota. This suggests that weight loss and visceral fat loss through TRE might not be directly reflected in changes in the human gut microbiome (Bantle et al., 2022).
Rapid Changes in Gut Microbiota Due to Dietary Restrictions : Short-term caloric restriction (CR) can rapidly change the gut microbiota composition, with a significant increase in Lactobacillus in young animals. This suggests that dietary interventions can have immediate and lasting effects on gut microbiota (Fraumene et al., 2018).
Dietary Restrictions and Immune Function : Dietary restrictions modulate the gut microbiota, which in turn influences the health and disease progression of the host. Different patterns of fasting and caloric restriction can positively influence various diseases like obesity, diabetes, and neurological diseases (Schmidt & Lorentz, 2021).
Interplay Between Diet, Gut Microbiota, and Physical Health : Energy-restricted diets combined with exercise can alter the gut microbiome, with changes associated with improvements in body composition and metabolic health. This underscores the connection between diet, gut microbiota, and overall physical health (Gondalia et al., 2020).
properties
IUPAC Name |
sodium;[(3R,5R,7R,8R,9S,10S,13R,14S,17R)-17-[(2R)-6-fluoro-5-oxohexan-2-yl]-7-hydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-3-yl] sulfate | |
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InChI |
InChI=1S/C25H41FO6S.Na/c1-15(4-5-17(27)14-26)19-6-7-20-23-21(9-11-25(19,20)3)24(2)10-8-18(32-33(29,30)31)12-16(24)13-22(23)28;/h15-16,18-23,28H,4-14H2,1-3H3,(H,29,30,31);/q;+1/p-1/t15-,16+,18-,19-,20+,21+,22-,23+,24+,25-;/m1./s1 | |
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InChI Key |
GVCGSXGVFOXFAT-CTSSCMOWSA-M | |
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Canonical SMILES |
CC(CCC(=O)CF)C1CCC2C1(CCC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)C.[Na+] | |
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Isomeric SMILES |
C[C@H](CCC(=O)CF)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OS(=O)(=O)[O-])C)O)C.[Na+] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
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Molecular Formula |
C25H40FNaO6S | |
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Molecular Weight |
510.6 g/mol | |
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Product Name |
Gut restricted-7 |
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